Cas no 1206997-69-4 (1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole)

• Product Name: 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole
• CAS No: 1206997-69-4
• MF: C₂₃H₂₀N₂S
• MW: 356.483304023743
• CID: 5450517
• Update Time: 2025-10-24

1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-2-benzylsulfanyl-5-phenylimidazole
• 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole

• Inchi： 1S/C23H20N2S/c1-4-10-19(11-5-1)17-25-22(21-14-8-3-9-15-21)16-24-23(25)26-18-20-12-6-2-7-13-20/h1-16H,17-18H2
• InChI Key： OZDCRCCZBJRFLU-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2)N(CC2=CC=CC=C2)C(C2=CC=CC=C2)=CN=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole

Comprehensive Overview of 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole (CAS No. 1206997-69-4)

1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole (CAS No. 1206997-69-4) is a specialized organic compound belonging to the imidazole class, which has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining benzyl and phenyl groups, making it a versatile intermediate for synthesizing bioactive molecules. Its sulfanyl moiety further enhances its reactivity, enabling applications in catalysis and drug discovery. Researchers are increasingly exploring its potential in kinase inhibition and antimicrobial activity, aligning with current trends in targeted therapy development.

The growing interest in imidazole derivatives like 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole stems from their role in addressing modern challenges such as drug-resistant infections and cancer therapeutics. Recent studies highlight its structural similarity to known EGFR inhibitors, a hot topic in oncology research. Additionally, its heterocyclic core aligns with the demand for green chemistry alternatives, as it can be synthesized via eco-friendly protocols. These attributes make it a subject of frequent searches in academic databases and AI-driven literature analysis tools.

From a synthetic chemistry perspective, CAS No. 1206997-69-4 serves as a key building block for N-functionalized imidazoles, a class of compounds widely used in OLED materials and bioconjugation. Its electron-rich aromatic system allows for π-stacking interactions, relevant to organic semiconductors—a trending area in renewable energy research. Industry professionals often query its solubility profile and stability under physiological conditions, reflecting practical concerns in formulation development.

Analytical characterization of 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole typically involves HPLC purity analysis and NMR spectroscopy, with particular focus on its regioselective reactivity. Recent advancements in machine learning for chemical prediction have enabled faster optimization of its synthetic routes, addressing common search queries about yield improvement strategies. The compound’s melting point and crystallinity data are also frequently requested, underscoring its importance in polymorphism studies for solid-state applications.

In drug discovery contexts, this compound’s dual benzyl substitution offers opportunities for structure-activity relationship (SAR) studies, particularly in modulating CYP450 enzyme interactions—a critical consideration in ADMET profiling. Its lipophilicity parameters (logP) are often compared with newer imidazole-based drug candidates, reflecting the industry’s focus on bioavailability enhancement. These characteristics position it as a valuable reference standard in medicinal chemistry workflows.

Emerging applications of CAS No. 1206997-69-4 include its use as a template for designing covalent inhibitors, leveraging its sulfanyl group for targeted protein modification. This aligns with the pharmaceutical industry’s shift toward irreversible binding therapeutics, a subject of numerous patent filings. Furthermore, its potential in metal-organic frameworks (MOFs) synthesis is being investigated, responding to the demand for porous materials in gas storage applications.

Quality control protocols for 1-benzyl-2-(benzylsulfanyl)-5-phenyl-1H-imidazole emphasize chiral purity analysis when applicable, given the rising importance of stereoselective synthesis in API manufacturing. The compound’s thermal degradation profile is another area of active research, especially for applications requiring high-temperature stability. These technical aspects frequently appear in search engine queries from analytical chemists and process engineers.

As regulatory landscapes evolve, documentation of genotoxicity screening data for imidazole derivatives like this compound has become essential. Its in vitro metabolic stability is often benchmarked against newer scaffold designs, reflecting the industry’s emphasis on early-stage attrition reduction. These considerations make it a recurring subject in preclinical development discussions across scientific forums.